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Compound of Interest

Compound Name:
3-Methoxy-1-

hydroxymethyladamantane

Cat. No.: B1444647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-1-hydroxymethyladamantane is a unique bifunctional adamantane derivative. Its

rigid, three-dimensional structure, combined with the presence of both a methoxy and a

hydroxymethyl group, makes it a valuable building block in medicinal chemistry and materials

science. The adamantane cage provides lipophilicity and metabolic stability, while the

functional groups offer sites for further chemical modification. These characteristics make it a

compound of interest for the development of novel therapeutics and advanced materials.

Given the specialized nature of this compound, a thorough understanding of its properties and

the implementation of precise handling and storage protocols are paramount to ensure

experimental success, maintain sample integrity, and, most importantly, guarantee laboratory

safety. This document provides a comprehensive guide based on the known properties of

adamantane derivatives and compounds containing ether and alcohol functionalities, in the

absence of a specific Safety Data Sheet (SDS) for 3-Methoxy-1-hydroxymethyladamantane.

A substance-specific risk assessment should be conducted by the end-user before

commencing any work.
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A foundational understanding of the physicochemical properties of 3-Methoxy-1-
hydroxymethyladamantane is essential for its appropriate handling and storage.

Property Value Source

Molecular Formula C₁₂H₂₀O₂ [1][2]

Molecular Weight 196.29 g/mol [1]

Appearance

(Likely a solid, based on

related adamantane

derivatives)

Inferred

Purity ≥97.00% (Typical) [1]

While detailed experimental data on properties like melting point, boiling point, and solubility

are not readily available in the public domain, the structure suggests it is a non-volatile solid at

room temperature. The presence of a hydroxyl group may impart some limited solubility in polar

solvents.

Health and Safety Information
Due to the lack of a specific SDS, a precautionary approach is necessary. The following

guidance is based on the general hazards associated with adamantane derivatives, ethers, and

alcohols.

Potential Hazards:

May cause skin irritation.[3]

May cause serious eye irritation.[3]

May cause respiratory irritation if inhaled as dust.[3]

Harmful if swallowed.[4]

First Aid Measures:
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In case of skin contact: Immediately wash the affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.[3][5]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice.[3][5]

In case of inhalation: Move the person to fresh air and keep them in a position comfortable

for breathing.[3][5]

In case of ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center

or doctor if you feel unwell.[6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against potential exposure.

PPE Type Specification Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields.

Protects against accidental

splashes and airborne

particles.[5][7]

Hand Protection
Nitrile or other impervious

gloves.

Prevents direct skin contact.[5]

[8] Gloves should be inspected

before use and changed if

contaminated.

Body Protection A standard laboratory coat.
Protects skin and clothing from

potential spills.[5]

Respiratory Protection

Generally not required if

handled in a well-ventilated

area. If dust is generated, a

NIOSH-approved N95

particulate respirator is

recommended.

Minimizes the inhalation of

airborne particles.[5]
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Handling Protocols
Adherence to a strict operational plan is crucial for maintaining a safe laboratory environment.

4.1. Engineering Controls:

Work in a well-ventilated laboratory.

For procedures that may generate dust, such as weighing or transfer, it is best practice to

use a chemical fume hood.[5]

Ensure that an eyewash station and safety shower are readily accessible.[5]

4.2. Step-by-Step Handling Procedure:

Preparation:

Don the appropriate PPE as outlined in the table above.

Prepare a clean and uncluttered workspace.

If working in a fume hood, ensure it is functioning correctly.

Weighing and Transfer:

To minimize dust generation, handle the solid material carefully.[5]

Use a spatula to transfer the compound. Avoid pouring the solid directly from the container

if it is a fine powder.

If a spill occurs, carefully sweep up the solid material, avoiding dust generation, and place

it in a designated, labeled waste container.[5]

Dissolution:

When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

If the solvent is volatile or flammable, perform this step in a chemical fume hood.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pdf.benchchem.com/121/Essential_Safety_and_Operational_Guide_for_Handling_Adamantane_d16.pdf
https://pdf.benchchem.com/121/Essential_Safety_and_Operational_Guide_for_Handling_Adamantane_d16.pdf
https://pdf.benchchem.com/121/Essential_Safety_and_Operational_Guide_for_Handling_Adamantane_d16.pdf
https://pdf.benchchem.com/121/Essential_Safety_and_Operational_Guide_for_Handling_Adamantane_d16.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-Handling:

After handling, wash hands thoroughly with soap and water.[5]

Clean the work area and any equipment used.

Properly dispose of any contaminated materials (e.g., gloves, weighing paper) in a

designated waste container.

Storage Protocols
Proper storage is essential to maintain the quality, stability, and effectiveness of 3-Methoxy-1-
hydroxymethyladamantane.

5.1. Storage Conditions:

Condition Recommendation Rationale

Temperature 2 - 8°C (36 - 46°F)

A cool environment helps to

slow down potential chemical

reactions that could degrade

the compound.[9]

Humidity
Dry, with a relative humidity

below 60%.

High humidity can cause the

compound to absorb moisture,

which may lead to

degradation.[9]

Light
Store in an opaque container

or in a dark area.

Adamantane derivatives can

be sensitive to light, especially

UV light, which can cause

photochemical reactions.[9]

5.2. Storage Containers:

Material: Use containers made of chemically inert materials. Glass containers are a good

choice. High-quality, chemically resistant plastics such as polyethylene or polypropylene can

also be used.[9]
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Seal: Ensure the container is tightly sealed to prevent the ingress of moisture and air.[9]

5.3. Incompatible Materials:

Store away from strong oxidizing agents, strong acids, halogens, and sulfur compounds.[10]

[11]

Workflow and Decision Making
The following diagram illustrates the key decision points in the handling and storage of 3-
Methoxy-1-hydroxymethyladamantane.
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Start: Receive/Prepare to Use
3-Methoxy-1-hydroxymethyladamantane

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Assess Engineering Controls
(Fume Hood, Ventilation)

Step 3: Proceed with Handling Protocol
(Weighing, Transfer, Dissolution)

Step 4: Prepare for Storage

Store in Tightly Sealed,
Opaque Container

Place in Cool (2-8°C),
Dry (<60% RH) Location

Segregate from
Incompatible Materials

End of Procedure

Click to download full resolution via product page

Caption: Decision workflow for handling and storage.
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Spill and Emergency Procedures
Spill: In case of a spill, carefully sweep up the solid material, avoiding dust generation, and

place it in a designated, labeled waste container.[5]

Fire: Use carbon dioxide, dry chemical powder, or water to extinguish a fire.[3] Wear self-

contained breathing apparatus and protective clothing to prevent contact with skin and eyes.

[3]

Waste Disposal
Dispose of waste material in accordance with local, state, and federal regulations. Leave

chemicals in their original containers and do not mix with other waste.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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